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Abstract
Dorsomorphin, also known as Compound C, is a widely utilized small molecule inhibitor in

biomedical research.[1] It functions as a potent, reversible, and ATP-competitive inhibitor of

AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[2][3]

Additionally, Dorsomorphin is a selective inhibitor of the bone morphogenetic protein (BMP)

type I receptors ALK2, ALK3, and ALK6, thereby blocking BMP-mediated signaling pathways.

[4][5][6] This dual activity makes Dorsomorphin a valuable tool for studying a variety of cellular

processes, including cell differentiation, metabolism, and apoptosis.[7] Proper preparation of

Dorsomorphin stock solutions is critical for obtaining reproducible and reliable experimental

results. This document provides detailed protocols and application notes for the preparation,

storage, and use of Dorsomorphin in a research setting.

Mechanism of Action
Dorsomorphin exhibits a dual inhibitory effect on two key signaling pathways:

AMP-activated protein kinase (AMPK) Pathway: Dorsomorphin competitively inhibits the

ATP-binding site of AMPK, preventing its activation.[2] Activated AMPK plays a crucial role in

cellular energy sensing, switching on catabolic pathways to generate ATP while switching off
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anabolic pathways that consume ATP. Inhibition of AMPK by Dorsomorphin can influence

processes such as glucose uptake, fatty acid oxidation, and protein synthesis.[6]

Bone Morphogenetic Protein (BMP) Pathway: Dorsomorphin inhibits the type I BMP

receptors ALK2, ALK3, and ALK6.[4][8] This inhibition prevents the phosphorylation of

downstream SMAD proteins (SMAD1/5/8), which are essential for the transduction of BMP

signals.[5][8] The BMP pathway is critical for embryonic development, tissue homeostasis,

and cell differentiation, including osteogenesis and cardiomyogenesis.[5][9]

Quantitative Data Summary
The following table summarizes the key quantitative data for Dorsomorphin and its

dihydrochloride salt, which is often used for improved solubility.
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Property Dorsomorphin
Dorsomorphin
Dihydrochloride

Alternative Names Compound C, BML-275[5]
BML-275 2HCl, Compound C

2HCl[10]

Molecular Formula C₂₄H₂₅N₅O[4] C₂₄H₂₅N₅O · 2HCl[11]

Molecular Weight 399.5 g/mol [5] 472.41 g/mol [12]

Purity ≥98%[4] ≥98%[11]

Appearance Light yellow solid[5] Crystalline solid[11]

Solubility

- In DMSO: ≥8.49 mg/mL[2] -

In Ethanol: ~0.14 mg/mL[13] -

In DMF: ~2.5 mg/mL[13] -

Insoluble in H₂O[2]

- In DMSO: ~0.5 mg/mL[11] -

In DMF: ~1 mg/mL[11] - In

PBS (pH 7.2): ~1 mg/mL[11]

Storage (Powder)
-20°C, stable for at least two

years[13]
-20°C, stable for ≥4 years[11]

Storage (Stock Solution)
-20°C in aliquots, use within 3

months[3]

-20°C in aliquots; aqueous

solutions not recommended for

storage more than one day[11]

Inhibitory Constant (Ki) for

AMPK
109 nM[5][6] 109 nM[12]

IC₅₀ for BMP signaling
0.47 µM (for BMP4-induced

SMAD phosphorylation)[2]

0.47 mM (for BMP4-induced

SMAD phosphorylation)[10]

Effective concentration in cell

culture
0.5 µM to 20 µM[8]

Varies depending on the cell

line and desired effect[14]

Experimental Protocols
Materials

Dorsomorphin powder (or Dorsomorphin dihydrochloride)

Dimethyl sulfoxide (DMSO), cell culture grade
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Sterile microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or incubator at 37°C (optional)

Ultrasonic bath (optional)[2]

Preparation of a 10 mM Dorsomorphin Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro experiments.

Pre-warm the Solvent: Warm the DMSO to room temperature or briefly to 37°C to facilitate

the dissolution of Dorsomorphin.[8]

Weigh the Compound: Accurately weigh the desired amount of Dorsomorphin powder. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 3.995 mg of

Dorsomorphin (or 4.724 mg of Dorsomorphin dihydrochloride). Note: It is often more

practical to reconstitute the entire contents of a pre-weighed vial as supplied by the

manufacturer. For instance, 5 mg of Dorsomorphin can be reconstituted in 1.25 mL of DMSO

to yield a 10 mM stock.[3]

Dissolve the Compound: Add the appropriate volume of DMSO to the vial containing the

Dorsomorphin powder.

Mix Thoroughly: Vortex the solution until the compound is completely dissolved. Gentle

warming at 37°C for 3-5 minutes or sonication can aid in solubilization if needed.[2][8]

Aliquot for Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[3]
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Store Properly: Store the aliquots at -20°C.[5] When stored correctly, the DMSO stock

solution is stable for several months.[2][3]

Preparation of Working Solutions
Thaw the Stock Solution: Thaw a single aliquot of the 10 mM Dorsomorphin stock solution at

room temperature or in a 37°C water bath.[8]

Dilute to Working Concentration: Dilute the stock solution to the desired final concentration in

pre-warmed cell culture medium. It is crucial to ensure that the final concentration of DMSO

in the culture medium does not exceed 0.5%, as higher concentrations can be toxic to cells.

[8]

Mix and Use Immediately: Gently mix the medium containing the working concentration of

Dorsomorphin. For optimal results, use the freshly prepared working solution immediately.
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Caption: Dorsomorphin's dual inhibitory action on AMPK and BMP signaling pathways.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b185159?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weigh Dorsomorphin Powder

Add DMSO to Powder

Vortex to Dissolve
(Warm/Sonicate if needed)

Aliquot into Single-Use Tubes

Store at -20°C

End

Click to download full resolution via product page

Caption: Workflow for preparing Dorsomorphin stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b185159?utm_src=pdf-body-img
https://www.benchchem.com/product/b185159?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. glpbio.com [glpbio.com]

2. apexbt.com [apexbt.com]

3. Dorsomorphin (Compound C) | Cell Signaling Technology [cellsignal.com]

4. stemcell.com [stemcell.com]

5. agscientific.com [agscientific.com]

6. selleckchem.com [selleckchem.com]

7. Dorsomorphin induces cancer cell apoptosis and sensitizes cancer cells to HSP90 and
proteasome inhibitors by reducing nuclear heat shock factor 1 levels - PMC
[pmc.ncbi.nlm.nih.gov]

8. static.miltenyibiotec.com [static.miltenyibiotec.com]

9. Dorsomorphin, a Selective Small Molecule Inhibitor of BMP Signaling, Promotes
Cardiomyogenesis in Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]

10. glpbio.com [glpbio.com]

11. cdn.caymanchem.com [cdn.caymanchem.com]

12. selleckchem.com [selleckchem.com]

13. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

14. Dorsomorphin | BML-275 | AMPK inhibitor | TargetMol [targetmol.com]

To cite this document: BenchChem. [Preparing Dorsomorphin Stock Solutions for Preclinical
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185159#preparing-dorsmanin-a-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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